Cas no 1261233-17-3 (3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester)

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester structure
1261233-17-3 structure
Product Name:3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
CAS No:1261233-17-3
MF:C15H23ClN4O2
MW:326.821722269058
CID:2162156
Update Time:2025-07-25

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 3-((4-chloro-5-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate
    • SBB075119
    • 3-(4-Chloro-5-methylpyrimidin-2-ylamino)piperidine-1-carboxylic acid tert-butyl ester
    • tert-butyl 3-[(4-chloro-5-methylpyrimidin-2-yl)amino]piperidinecarboxylate
    • Inchi: 1S/C15H23ClN4O2/c1-10-8-17-13(19-12(10)16)18-11-6-5-7-20(9-11)14(21)22-15(2,3)4/h8,11H,5-7,9H2,1-4H3,(H,17,18,19)
    • InChI Key: CESKSLXWUUQGDS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=NC(=N1)NC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Topological Polar Surface Area: 67.4

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
090242-500mg
3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
1261233-17-3
500mg
£320.00 2022-03-01
Chemenu
CM491369-1g
tert-Butyl 3-((4-chloro-5-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate
1261233-17-3 95%
1g
$628 2023-02-03

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester Related Literature

Additional information on 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261233-17-3)

The compound 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1261233-17-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a pyrimidine core substituted with a chloro and methyl group, linked to a piperidine ring via an amide bond, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. Pyrimidines are fundamental heterocyclic structures that mimic nucleic acid bases, making them crucial in the design of antiviral, anticancer, and antimicrobial drugs. The presence of a chloro substituent at the 4-position of the pyrimidine ring enhances the electrophilicity of the molecule, facilitating further functionalization and interaction with biological targets. Additionally, the methyl group at the 5-position introduces steric and electronic modifications that can influence binding affinity and metabolic stability.

The amide linkage to the piperidine ring in this compound adds another layer of complexity, enabling diverse pharmacophoric interactions. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs, cardiovascular agents, and antiviral medications due to their favorable pharmacokinetic properties. The tert-butyl ester functionality at the carboxyl group serves as a protecting group, allowing for selective hydrolysis under specific conditions to reveal the free carboxylic acid moiety, which can be further derivatized for various applications.

In the context of contemporary drug discovery, this compound has been explored for its potential in modulating kinases and other enzymes involved in cancer progression. The pyrimidine scaffold is frequently employed in kinase inhibitors due to its ability to mimic ATP binding pockets. The 4-Chloro-5-methyl-pyrimidin-2-ylamino moiety specifically targets key residues in protein kinases, such as tyrosine kinases, which are aberrantly activated in many cancers. Preclinical studies have demonstrated that derivatives of this class exhibit inhibitory activity against several oncogenic pathways, making them promising candidates for further development.

Moreover, the structural features of this compound contribute to its solubility and bioavailability, critical factors for successful drug candidates. The combination of polar functional groups (amide and ester) with aromatic rings enhances hydrophilicity while maintaining sufficient lipophilicity for cell membrane permeability. This balance is essential for achieving therapeutic efficacy across different biological systems.

Advances in computational chemistry have enabled more precise modeling of interactions between this compound and biological targets. Molecular docking studies suggest that the pyrimidine-chloro-methyl-piperidine core can effectively bind to active sites of enzymes and receptors, with predicted binding affinities that align with experimental data from high-throughput screening assays. These computational predictions have guided synthetic strategies aimed at optimizing potency and selectivity.

The tert-butyl ester group also plays a role in modulating metabolic pathways. Upon administration, enzymatic hydrolysis can release the free carboxylic acid, allowing for downstream conjugation with other bioactive molecules or further derivatization into prodrugs. This flexibility is particularly valuable in designing multi-targeted therapeutics where different moieties within a single molecule interact with distinct biological pathways.

Recent patents have emerged describing novel synthetic routes to this compound and its analogs, emphasizing cost-effective and scalable production methods. These innovations are crucial for transitioning promising candidates from academic research into viable drug candidates suitable for clinical trials. The ability to efficiently synthesize complex heterocyclic structures like this one underscores advancements in synthetic organic chemistry that support modern drug discovery pipelines.

Collaborative efforts between academia and industry have accelerated the evaluation of such compounds in preclinical models. Transgenic animal models and cell-based assays have provided insights into their mechanism of action and potential side effects. Preliminary data indicate that this class of compounds exhibits low toxicity profiles when tested at therapeutic doses, reinforcing their suitability for further development into safe and effective medications.

The integration of machine learning algorithms has further enhanced the design process by predicting optimal modifications based on large datasets of known bioactive molecules. These algorithms can identify structural motifs that correlate with desired pharmacological properties, guiding chemists toward novel analogs with improved characteristics. The iterative process of designing, synthesizing, testing, and refining compounds exemplifies modern pharmaceutical research methodologies.

In conclusion,3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261233-17-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile scaffold for drug discovery efforts targeting various diseases, particularly cancer. As research continues to uncover new biological pathways and mechanisms underlying human health and disease,this compound will likely remain at the forefront of medicinal chemistry innovation.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD